Cas no 1895090-17-1 (2-(6-Fluoro-4H-1,3-benzodioxin-8-yl)propan-1-ol)

• Product Name: 2-(6-Fluoro-4H-1,3-benzodioxin-8-yl)propan-1-ol
• CAS No: 1895090-17-1
• MF: C₁₁H₁₃FO₃
• MW: 212.217527151108
• CID: 6286062
• PubChem ID: 117302847
• Update Time: 2025-05-24

2-(6-Fluoro-4H-1,3-benzodioxin-8-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(6-fluoro-2,4-dihydro-1,3-benzodioxin-8-yl)propan-1-ol
• EN300-6506220
• 2-(6-Fluoro-4H-1,3-benzodioxin-8-yl)propan-1-ol
• 1895090-17-1

• Inchi： 1S/C11H13FO3/c1-7(4-13)10-3-9(12)2-8-5-14-6-15-11(8)10/h2-3,7,13H,4-6H2,1H3
• InChI Key： XWSBXBUXNIQRCN-UHFFFAOYSA-N
• SMILES： FC1=CC2COCOC=2C(=C1)C(C)CO

Computed Properties

• Exact Mass: 212.08487243g/mol
• Monoisotopic Mass: 212.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.7Ų

Additional information on 2-(6-Fluoro-4H-1,3-benzodioxin-8-yl)propan-1-ol

2-(6-Fluoro-4H-1,3-benzodioxin-8-yl)propan-1-ol: A Comprehensive Overview

The compound 2-(6-Fluoro-4H-1,3-benzodioxin-8-yl)propan-1-ol (CAS No. 1895090-17-1) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of benzodioxins, which are known for their unique electronic properties and structural diversity. The presence of the fluorine atom at the 6th position of the benzodioxin ring introduces additional complexity to its electronic structure, making it a subject of interest for researchers exploring novel materials and chemical reactions.

Recent studies have highlighted the importance of benzodioxin derivatives in the development of advanced materials, particularly in the realm of organic electronics. The propanol group attached to the benzodioxin core enhances the compound's solubility in polar solvents, making it more amenable for use in solution-based fabrication techniques. This property is particularly valuable in the synthesis of thin-film transistors and light-emitting diodes (LEDs), where precise control over material properties is essential.

The synthesis of 2-(6-fluoro-4H-1,3-benzodioxin-8-yl)propanol involves a multi-step process that typically begins with the preparation of the benzodioxin ring system. Researchers have employed various strategies, including oxidative coupling and cyclization reactions, to construct this complex structure. The introduction of the fluorine substituent is often achieved through nucleophilic aromatic substitution or electrophilic fluorination methods, depending on the specific conditions required for optimal yield and purity.

One of the most promising applications of this compound lies in its potential as a precursor for advanced polymers and copolymers. The combination of the benzodioxin core with the propanol group provides a versatile platform for designing materials with tailored electronic and mechanical properties. For instance, recent research has demonstrated that polymers derived from this compound exhibit excellent charge transport characteristics, making them suitable for use in flexible electronics and energy storage devices.

In addition to its material science applications, 2-(6-fluoro-4H-benzodioxin-propanol) has also been explored for its potential in medicinal chemistry. The unique electronic properties of benzodioxins have been linked to various biological activities, including antioxidant and anti-inflammatory effects. Preliminary studies suggest that this compound may possess bioactive properties that warrant further investigation in preclinical models.

The structural versatility of 2-(6-fluoro-benzodioxin-propanol) also makes it an attractive candidate for use in catalysis and asymmetric synthesis. Its ability to act as a chiral auxiliary or ligand in transition metal-catalyzed reactions has been explored by researchers seeking to develop more efficient synthetic pathways for complex molecules.

From a sustainability perspective, there is growing interest in utilizing compounds like 2-(6-fluoro-benzodioxin-propanol) as building blocks for biodegradable materials. The incorporation of fluorine into organic compounds can sometimes raise concerns about environmental impact; however, recent advancements in green chemistry have provided innovative solutions for mitigating these issues while maintaining high performance standards.

In conclusion, 2-(6-fluoro-benzodioxin-propanol) (CAS No. 1895090-17-) represents a compelling example of how structural diversity can lead to multifaceted applications across various scientific disciplines. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations in chemistry and materials science.